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Compound of Interest

Compound Name: Cyclotetradecane

Cat. No.: B1198814 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory

environment. Cyclotetradecane, a saturated macrocyclic alkane, requires a clear and

systematic approach for its disposal. This guide provides essential safety and logistical

information, outlining the procedural steps for the proper disposal of cyclotetradecane,

thereby fostering a culture of safety and operational excellence.

Key Physical and Chemical Properties
A comprehensive understanding of a substance's properties is the foundation of its safe

handling and disposal. The table below summarizes the key quantitative data for

cyclotetradecane.
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Property Value

Molecular Formula C₁₄H₂₈[1]

Molecular Weight 196.37 g/mol [1]

Melting Point 54-56 °C[2]

Boiling Point 280-281 °C at 760 mmHg[3][4]

Flash Point 113.1 °C[3][4]

Density 0.79 g/cm³[3]

Solubility in Water Insoluble

Experimental Protocols for Disposal
The recommended disposal procedure for cyclotetradecane is based on standard best

practices for laboratory chemical waste management. It is crucial to treat all chemical waste as

potentially hazardous unless explicitly classified otherwise by a qualified safety officer.

Objective: To safely and compliantly dispose of cyclotetradecane waste from a laboratory

setting.

Materials:

Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-resistant

gloves.

Designated, properly labeled, and sealed waste container for non-halogenated organic

solids.

Chemical fume hood.

Waste disposal request form from your institution's Environmental Health and Safety (EHS)

department.

Procedure:
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Personal Protective Equipment (PPE): Before handling cyclotetradecane, ensure you are

wearing appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves.

Waste Segregation:

Do not mix cyclotetradecane waste with other waste streams, particularly incompatible

materials such as strong oxidizing agents.

Collect all solid cyclotetradecane waste in a designated container for non-halogenated

organic solids. This container should be clearly labeled with "Cyclotetradecane Waste"

and any other institutional-required hazard information.

Container Management:

Ensure the waste container is in good condition, free from leaks, and made of a material

compatible with cyclotetradecane.

Keep the waste container securely closed when not in use.

Store the waste container in a well-ventilated area, such as a chemical fume hood or a

designated satellite accumulation area, away from sources of ignition.

Disposal Request:

Once the waste container is full or ready for disposal, complete a hazardous waste pickup

request form as required by your institution's EHS department.

Provide accurate information on the form regarding the contents of the container.

Final Disposal Method:

The primary recommended method for the final disposal of cyclotetradecane is through

incineration at a licensed hazardous waste facility. This should be handled by your

institution's contracted waste disposal service.

Under no circumstances should cyclotetradecane be disposed of down the sink or in the

regular trash.
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Logical Workflow for Cyclotetradecane Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of cyclotetradecane.
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Cyclotetradecane Disposal Workflow

Start: Cyclotetradecane Waste Generated

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Is waste container available
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Obtain and label a new
waste container

No

Place waste in designated
'Non-Halogenated Organic Solids' container

Yes

Store container in a designated
satellite accumulation area

Is container full?

Continue to collect waste

No

Complete and submit
waste pickup request to EHS

Yes

EHS arranges for incineration
at a licensed facility

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of cyclotetradecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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